Cas no 64207-86-9 (1H-Imidazole-2-heptanenitrile)
1H-Imidazole-2-heptanenitrile structure
Product Name:1H-Imidazole-2-heptanenitrile
CAS No:64207-86-9
MF:C10H15N3
MW:177.246201753616
CID:1673048
Update Time:2024-09-03
1H-Imidazole-2-heptanenitrile Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-2-heptanenitrile
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- Inchi: 1S/C10H15N3/c11-7-5-3-1-2-4-6-10-12-8-9-13-10/h8-9H,1-6H2,(H,12,13)
- InChI Key: YGGIOVXQXGOAAX-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC#N)NC=CN=1
Computed Properties
- Exact Mass: 177.12675
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Boiling Point: 425.8±28.0 °C(Predicted)
- PSA: 52.47
- pka: 14.38±0.10(Predicted)
1H-Imidazole-2-heptanenitrile Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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